Cas no 1529050-64-3 (ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate)

ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate structure

1529050-64-3 structure

Product Name:ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate

CAS No:1529050-64-3

MF:C₇H₁₀BrN₃O₂

MW:248.07720041275

CID:5170926

PubChem ID:80360515

Update Time:2023-11-24

ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-1-acetic acid, 5-amino-4-bromo-, ethyl ester
- ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate
- Inchi： 1S/C7H10BrN3O2/c1-2-13-6(12)4-11-7(9)5(8)3-10-11/h3H,2,4,9H2,1H3
- InChI Key： IACYTWRXSDEBBT-UHFFFAOYSA-N
- SMILES： N1(CC(OCC)=O)C(N)=C(Br)C=N1

ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-172859-0.05g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		0.05g	$647.0	2023-09-20
Enamine	EN300-172859-0.1g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		0.1g	$678.0	2023-09-20
Enamine	EN300-172859-0.25g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		0.25g	$708.0	2023-09-20
Enamine	EN300-172859-0.5g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		0.5g	$739.0	2023-09-20
Enamine	EN300-172859-1.0g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		1g	$0.0	2023-06-04
Enamine	EN300-172859-2.5g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		2.5g	$1509.0	2023-09-20
Enamine	EN300-172859-5.0g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		5.0g	$3189.0	2023-02-16
Enamine	EN300-172859-10.0g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		10.0g	$4729.0	2023-02-16
Enamine	EN300-172859-1g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		1g	$770.0	2023-09-20
Enamine	EN300-172859-5g	ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate	1529050-64-3		5g	$2235.0	2023-09-20

ethyl 2-(5-amino-4-bromo-1H-pyrazol-1-yl)acetate Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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